![molecular formula C8H14Cl2N2O B2633320 (R)-1-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride CAS No. 1914157-92-8](/img/structure/B2633320.png)
(R)-1-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“®-1-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride” is a chemical compound with the molecular formula C8H14Cl2N2O and a molecular weight of 225.115560054779 . The CAS number for this compound is 1914157-92-8 .
Molecular Structure Analysis
The molecular structure of “®-1-(2-Methoxypyridin-4-yl)ethanamine dihydrochloride” is represented by the formula C8H14Cl2N2O . This indicates that the molecule consists of 8 carbon atoms, 14 hydrogen atoms, 2 chlorine atoms, 2 nitrogen atoms, and 1 oxygen atom.Scientific Research Applications
Enantioselective Metabolism and Endocrine Disruption
- Enantioselective Metabolism in Human Cytochromes P450 : Research by (Hu & Kupfer, 2002) indicates that methoxychlor, a pesticide with proestrogenic activity, undergoes enantioselective metabolism by human cytochromes P450. The metabolites formed during methoxychlor incubation have different estrogenic, antiestrogenic, and antiandrogenic activities based on their enantiomeric composition.
Chromatographic Data in Drug Activity Prediction
- Quantitative Structure-Activity Relationship of Thiazole and Benzothiazole Derivatives : The study by (Brzezińska, Kośka, & Walczyński, 2003) discusses the use of thin-layer chromatographic data to predict the pharmacological activity of drugs, including those containing pyridin-4-yl ethanamine structures.
Synthesis and Resolution of Key Intermediates
- Efficient Synthesis of Cinacalcet Intermediate : (Mathad et al., 2011) describe the synthesis and resolution of 1-(naphthalen-1-yl)ethanamine, a key intermediate in the synthesis of cinacalcet hydrochloride, demonstrating the importance of such compounds in pharmaceutical synthesis.
Biological and Environmental Impacts
- In Vivo Metabolism of Psychoactive Phenethylamine : A study by (Kanamori et al., 2002) focused on the in vivo metabolism of a psychoactive phenethylamine, revealing the complexity of metabolic pathways in organisms.
Dechlorination and Environmental Biodegradation
- Dechlorination of Methoxychlor by Bacteria : (Satsuma & Masuda, 2012) investigated how various bacterial species contribute to the dechlorination and thus the biodegradation of methoxychlor in submerged environments.
Enantioselective Syntheses
- Synthesis of Amphibian Alkaloid Noranabasamine : Research on the enantioselective synthesis of both enantiomers of noranabasamine, as reported by (Miao, Dimaggio, Shu, & Trudell, 2009), highlights the relevance of specific enantiomers in the synthesis of complex organic compounds.
properties
IUPAC Name |
(1R)-1-(2-methoxypyridin-4-yl)ethanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O.2ClH/c1-6(9)7-3-4-10-8(5-7)11-2;;/h3-6H,9H2,1-2H3;2*1H/t6-;;/m1../s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IHKGPAMFFJTIDG-QYCVXMPOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=NC=C1)OC)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC(=NC=C1)OC)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.